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Compound of Interest

Compound Name:
1,2-Propanediol, 3-(4-(2-

methoxyethyl)phenoxy)-

CAS No.: 62572-90-1

Cat. No.: B133838

Get Quote

A Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Metoprolol impurity D, chemically identified as 3-[4-(2-Methoxyethyl)phenoxy]propane-1,2-diol.

The information presented herein is intended to support researchers, scientists, and drug

development professionals in the identification, characterization, and quantification of this

impurity, ensuring the quality and safety of metoprolol active pharmaceutical ingredients (APIs)

and formulated drug products.

Metoprolol impurity D is a known process-related impurity that can arise during the synthesis of

metoprolol.[1] Its diligent monitoring is crucial for compliance with regulatory standards. This

document outlines the nuclear magnetic resonance (NMR), infrared (IR), and mass

spectrometry (MS) data for this compound, along with detailed experimental protocols to

facilitate the reproduction of these results.
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Systematic Name: 3-[4-(2-Methoxyethyl)phenoxy]propane-1,2-diol

Molecular Formula: C₁₂H₁₈O₄

Molecular Weight: 226.27 g/mol

Spectroscopic Data Summary
The following tables summarize the key quantitative data obtained from the spectroscopic

analysis of Metoprolol impurity D.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H NMR Spectroscopic Data of Metoprolol Impurity D

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

7.15-7.19 quasi d 2H
Aromatic CH (BB' part

of AA'BB' system)

6.82-6.85 quasi d 2H
Aromatic CH (AA' part

of AA'BB' system)

4.70-4.85 br s 1H OH

3.94-4.04 m 1H CH(OH)

3.54-3.82 m 6H
OCH₂, CH₂(OH), Ar-

CH₂

3.21 s 3H OCH₃

2.72-2.80 t 2H Ar-CH₂CH₂

Data obtained in DMSO-d₆ at 400 MHz.[1]

Table 2: ¹³C NMR Spectroscopic Data of Metoprolol Impurity D
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Chemical Shift (δ) ppm Assignment

162.4 Aromatic C-O

135.0 Aromatic C

129.4 Aromatic CH

115.71 Aromatic CH

73.6 O-CH₂

70.6 CH(OH)

69.8 Ar-O-CH₂

63.7 CH₂(OH)

60.6 OCH₃

37.9 Ar-CH₂

Data obtained in DMSO-d₆ at 100 MHz.[1]

Infrared (IR) Spectroscopy
Table 3: FT-IR Spectroscopic Data of Metoprolol Impurity D

Wavenumber (cm⁻¹) Interpretation

3473 - 3313 O-H stretching (broad)

2929 C-H stretching (aliphatic)

2878 C-H stretching (aliphatic)

1610 C=C stretching (aromatic)

1513 C=C stretching (aromatic)

1246 C-O stretching (aryl ether)

1039 C-O stretching (alcohol)
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Data obtained using the KBr pellet method.[1]

Mass Spectrometry (MS)
Table 4: Mass Spectrometric Data of Metoprolol Impurity D

m/z Ion

227.51 [M+H]⁺

Data suggests a molecular weight of 226.50, consistent with the protonated molecule of

Metoprolol Impurity D.[1]

Experimental Protocols
Detailed methodologies for the acquisition of the presented spectroscopic data are provided

below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Instrumentation: A 400 MHz NMR spectrometer (e.g., Bruker Avance) was used for acquiring

both ¹H and ¹³C NMR spectra.

Sample Preparation: The sample of Metoprolol impurity D was dissolved in deuterated

dimethyl sulfoxide (DMSO-d₆).

¹H NMR Acquisition:

Frequency: 400 MHz

Solvent: DMSO-d₆

Reference: Tetramethylsilane (TMS) at 0.00 ppm.

Temperature: Standard probe temperature (e.g., 298 K).

¹³C NMR Acquisition:
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Frequency: 100 MHz

Solvent: DMSO-d₆

Reference: DMSO-d₆ at 39.52 ppm.

Technique: Proton-decoupled.

Infrared (IR) Spectroscopy
Instrumentation: A Fourier Transform Infrared (FT-IR) spectrometer was utilized.

Sample Preparation (KBr Pellet Method):

A small amount of Metoprolol impurity D was finely ground with anhydrous potassium

bromide (KBr) in an agate mortar.

The mixture was then compressed in a pellet die under high pressure to form a

transparent pellet.

Acquisition:

Spectral Range: Typically 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32 scans were co-added to improve the signal-to-noise ratio.

Mass Spectrometry (MS)
Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight

(Q-TOF) instrument, equipped with an electrospray ionization (ESI) source is recommended

for accurate mass measurements.[2]

Method:

Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.
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Sample Infusion: The sample, dissolved in a suitable solvent like methanol or acetonitrile

with a small percentage of formic acid, was introduced into the mass spectrometer.

Key Parameters (Typical):

Capillary Voltage: 3.5 - 4.5 kV

Nebulizer Gas (N₂): Flow rate dependent on the instrument.

Drying Gas (N₂): Flow rate and temperature are optimized to ensure efficient

desolvation.

Workflow and Data Integration
The characterization of Metoprolol impurity D relies on the synergistic use of multiple

spectroscopic techniques. The logical workflow for this process is depicted in the diagram

below.
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Caption: Workflow for the Spectroscopic Characterization of Metoprolol Impurity D.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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